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An in-depth technical guide for researchers, scientists, and drug development professionals

exploring the core principles, analytical methodologies, and applications of Samarium-

Neodymium isotope geochemistry.

The precise measurement of neodymium (Nd) isotope ratios, specifically the ¹⁴³Nd/¹⁴⁴Nd ratio,

is a cornerstone of modern geochemistry. This powerful tool provides invaluable insights into

the age, origin, and evolution of planetary materials. The ¹⁴³Nd isotope is produced by the

alpha decay of ¹⁴⁷Sm (Samarium), a long-lived radioactive isotope. By examining the

relationship between the parent (¹⁴⁷Sm) and daughter (¹⁴³Nd) isotopes, scientists can unravel

the geological history of rocks and minerals, tracing processes from mantle differentiation to

crustal formation. This guide offers a detailed overview of the theoretical underpinnings,

experimental procedures, and key applications of the Sm-Nd isotopic system.

Core Principles: The Sm-Nd Isotope System
The foundation of the ¹⁴³Nd/¹⁴⁴Nd geochronometer lies in the radioactive decay of ¹⁴⁷Sm to

¹⁴³Nd.[1][2] Samarium and Neodymium are both rare earth elements (REEs) and exhibit similar

geochemical behavior, meaning they are not easily separated during many geological
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processes.[3][4] However, subtle differences in their incompatibility during mantle melting lead

to significant and measurable variations in the Sm/Nd ratio of different geological reservoirs.[2]

[4]

The Decay Equation and Isochron Dating

The accumulation of radiogenic ¹⁴³Nd over time is described by the following equation:

(¹⁴³Nd/¹⁴⁴Nd)ₘ = (¹⁴³Nd/¹⁴⁴Nd)ᵢ + (¹⁴⁷Sm/¹⁴⁴Nd)ₘ * (e^λt - 1)

Where:

(¹⁴³Nd/¹⁴⁴Nd)ₘ is the measured present-day ratio in a sample.

(¹⁴³Nd/¹⁴⁴Nd)ᵢ is the initial ratio at the time of the rock's formation.

(¹⁴⁷Sm/¹⁴⁴Nd)ₘ is the measured present-day ratio in the sample.

λ is the decay constant of ¹⁴⁷Sm (approximately 6.54 x 10⁻¹² yr⁻¹).[1]

t is the age of the sample.

This equation forms the basis of the isochron dating method.[1][5] By analyzing multiple

minerals or whole-rock samples from the same geological unit that formed at the same time

with the same initial ¹⁴³Nd/¹⁴⁴Nd ratio but different Sm/Nd ratios, a linear relationship (an

isochron) is established when plotting ¹⁴³Nd/¹⁴⁴Nd against ¹⁴⁷Sm/¹⁴⁴Nd. The slope of this line

corresponds to (e^λt - 1), from which the age (t) can be calculated. The y-intercept of the

isochron provides the initial ¹⁴³Nd/¹⁴⁴Nd ratio of the system.[1]

Epsilon Notation (εNd) and the Chondritic Uniform Reservoir (CHUR)

To facilitate the comparison of Nd isotopic data from rocks of different ages and origins, the

epsilon notation (εNd) was introduced.[1][4] εNd represents the deviation of a sample's initial

¹⁴³Nd/¹⁴⁴Nd ratio from that of a theoretical reservoir known as the Chondritic Uniform Reservoir

(CHUR) at the same point in time, expressed in parts per 10,000.[1][4]

εNd(t) = [((¹⁴³Nd/¹⁴⁴Nd)ᵢ / (¹⁴³Nd/¹⁴⁴Nd)CHUR(t)) - 1] * 10,000
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CHUR represents the isotopic composition of the primitive, undifferentiated Earth, which is

assumed to be equivalent to that of chondritic meteorites.[1][4] These meteorites are

considered to be remnants of the primordial solar nebula.

εNd = 0: The sample has an initial ¹⁴³Nd/¹⁴⁴Nd ratio identical to CHUR, suggesting it was

derived from a primitive, undifferentiated source.[1]

εNd > 0: The sample has a higher initial ¹⁴³Nd/¹⁴⁴Nd ratio than CHUR, indicating it originated

from a source that has been depleted in Nd relative to Sm over time. This is characteristic of

the depleted mantle, from which mid-ocean ridge basalts (MORB) are derived.[1]

εNd < 0: The sample has a lower initial ¹⁴³Nd/¹⁴⁴Nd ratio than CHUR, suggesting derivation

from a source enriched in Nd relative to Sm. This is typical of the continental crust.[1]

Quantitative Data of Key Geological Reservoirs
The distinct Sm/Nd and ¹⁴³Nd/¹⁴⁴Nd ratios of major Earth reservoirs are fundamental to tracing

geological processes.

Geological
Reservoir

Present-Day ¹⁴⁷Sm/
¹⁴⁴Nd

Present-Day ¹⁴³Nd/
¹⁴⁴Nd

Typical εNd(0)

Chondritic Uniform

Reservoir (CHUR)
~0.1967 ~0.512638 0

Depleted Mantle (DM) ~0.222 ~0.513151 +8 to +12

Bulk Continental Crust ~0.12 ~0.5115 -10 to -20

Ocean Island Basalts

(OIB)
Variable Variable

Variable (often

between CHUR and

DM)

Note: These are average values and can vary significantly depending on the specific location

and geological history.

Experimental Protocols for ¹⁴³Nd/¹⁴⁴Nd Analysis
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The precise and accurate determination of ¹⁴³Nd/¹⁴⁴Nd ratios requires meticulous laboratory

procedures to isolate Sm and Nd from the rock matrix and to measure their isotopic

abundances. The two primary analytical techniques are Thermal Ionization Mass Spectrometry

(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation and Digestion
Sample Crushing and Homogenization: Rock samples are first crushed into a fine,

homogeneous powder to ensure representativeness.

Acid Digestion: A precisely weighed aliquot of the rock powder (typically 50-100 mg) is

digested in a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids in a sealed

Teflon vessel at high temperature (e.g., 190°C) for several days to ensure complete

dissolution.[1] Perchloric acid (HClO₄) may also be used in the digestion process.[6]

Chemical Separation of Sm and Nd
To avoid isobaric interferences during mass spectrometric analysis (e.g., from ¹⁴⁴Sm on ¹⁴⁴Nd

and from other elements like Cerium), Sm and Nd must be chemically separated from the

sample matrix and from each other.[1] This is typically achieved through a multi-stage ion-

exchange chromatography process.

Bulk Rare Earth Element (REE) Separation: The digested sample solution is loaded onto a

cation exchange resin column (e.g., AG50W-X8 or X12).[6] A series of acid washes are used

to elute major elements, while the REEs are retained on the resin. The REE fraction is then

eluted with a stronger acid (e.g., 6M HCl).[6]

Sm and Nd Separation: The collected REE fraction is then passed through a second

chromatography column containing a specialized resin (e.g., Eichrom Ln Resin or HDEHP-

coated resin) that allows for the fine separation of individual REEs.[1][6] Different acid

concentrations are used to selectively elute other REEs before collecting the purified Nd and

Sm fractions separately.[1][6]

Mass Spectrometric Analysis
Thermal Ionization Mass Spectrometry (TIMS): The purified Nd and Sm solutions are loaded

onto thin metal filaments (typically Rhenium). The filaments are heated in the mass
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spectrometer's source, causing the sample to ionize. The resulting ion beam is accelerated

and passed through a magnetic field, which separates the isotopes based on their mass-to-

charge ratio. Detectors then measure the intensity of each isotope beam to determine their

ratios. TIMS is renowned for its high precision.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): The sample

solution is introduced into a high-temperature argon plasma, which efficiently ionizes the

atoms. The ions are then introduced into the mass spectrometer. MC-ICP-MS offers high

sample throughput and can achieve precision comparable to TIMS for Nd isotopes.[6]

During analysis, the measured isotope ratios are corrected for instrumental mass fractionation

by normalizing to a stable, non-radiogenic isotope ratio (e.g., ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219).[7]

Visualizing Geochemical Processes
Diagrams are essential for visualizing the complex relationships and workflows in isotope

geochemistry.

Parent Isotope

Alpha Decay

Daughter Isotope

147Sm

α

143Ndt½ ≈ 106 Ga

Click to download full resolution via product page

Caption: The radioactive decay of ¹⁴⁷Sm to ¹⁴³Nd via alpha emission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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